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The forced degradation study aims to understand the intrinsic stability of a drug substance by subjecting it to

harsh conditions beyond normal storage. The summarized results for Alpelisib are as follows:

Table 1: Forced Degradation Profile of Alpelisib (adapted from [1])

Stress Condition Status Details and Major Degradation Products

Acid Hydrolysis Degraded 0.1 N HCl at 60°C for 24 hours.

Base Hydrolysis Degraded 0.1 N NaOH at 60°C for 24 hours.

Oxidative
Degradation

Degraded 3% H₂O₂ at 60°C for 24 hours.

Photolytic
Degradation

Degraded Exposed to 1.2 million lux hours of visible light and 200 watt
hours/m² of UV light.

Thermal
Degradation

Stable No significant degradation observed under thermal stress [1].

Under these stress conditions, five major degradation products (DPs) were formed and subsequently

characterized [1].
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Analytical Method 1: Stability-Indicating UPLC (AQbD
Approach)

This protocol uses an Analytical Quality-by-Design (AQbD) approach for robust method development.

Table 2: Optimized UPLC Method Parameters [2]

Parameter Specification

Instrument Waters Acquity UPLC with PDA Detector

Column Waters BEH C18 (2.1 x 50 mm, 1.7 µm)

Mobile Phase Isocratic, 0.1% Formic Acid Buffer (pH 3) : Acetonitrile (50:50, v/v)

Flow Rate 0.25 mL/min

Injection Volume 4 µL

Column Temperature Ambient

Detection Wavelength 246 nm

Run Time 4 minutes

Retention Time of Alpelisib ~1.49 minutes

Sample and Solution Preparation [2]

Diluent: Acetonitrile and Water in the ratio of 80:20 (v/v).
Standard Solution (0.03 mg/mL): Transfer 10 mg of Alpelisib standard into a 10 mL volumetric

flask, dissolve, and dilute to volume with diluent (stock solution). Pipette 0.3 mL of this stock into
another 10 mL volumetric flask and dilute to volume with diluent.

Tablet Sample Solution: Weigh and powder tablets. Transfer a quantity of powder equivalent to 10
mg of Alpelisib into a 10 mL volumetric flask. Add about 5 mL of diluent, sonicate to dissolve, dilute

to volume, and filter through a 0.45 µm PVDF syringe filter. Further dilute 0.3 mL of this filtrate to 10
mL with diluent.
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Analytical Method 2: Capillary Electrophoresis (CE)
Method

CE serves as a greener, complementary technique to UPLC/HPLC.

Table 3: Optimized Capillary Electrophoresis Method Parameters [3]

Parameter Specification

Instrument Agilent High-Performance Capillary Electrophoresis System

Capillary Uncoated fused-silica, 50 µm i.d., 37 cm total length (28.5 cm effective)

Buffer 25 mM Sodium Borate Buffer, pH 9.3

Voltage 30 kV

Capillary Temperature 30 °C

Detection Wavelength 216 nm

Injection 50 mbar for 6 seconds

Run Time 1.4 minutes

Sample Preparation for CE [3]

Internal Standard (IS) Solution: 4-Aminobenzoic acid at 0.5 mg/mL in Methanol.

Tablet Sample Solution: Weigh tablet powder equivalent to 2.5 mg of Alpelisib into a 10 mL
volumetric flask. Add 2.5 mg of IS and 7 mL of Methanol. Vortex for 5 minutes and ultrasonicate for 30

minutes. Dilute to volume with Methanol, centrifuge an aliquot, and perform a five-fold dilution of the
supernatant with a 50% Methanol solution in water for analysis.

Structural Characterization of Degradation Products
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The degradation products formed under various stress conditions can be characterized using Liquid

Chromatography-Quadrupole-Time-of-Flight Mass Spectrometry (LC-Q-TOF-MS/MS) [1]. This technique

helps in:

Separation: Resolving the drug from its degradation products.

Identification: Determining the accurate mass and proposed structure of each degradation product.
Pathway Elucidation: Proposing a mechanistic pathway for the degradation of Alpelisib.

Furthermore, software tools like ProTox-II can be used to predict the toxicity of the characterized

degradation products in silico [1].

Experimental Workflow for Forced Degradation Studies

The following diagram illustrates the logical flow of a comprehensive forced degradation study, from sample

preparation to data analysis.
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Forced Degradation Study Workflow

Start: Alpelisib API or Tablet Powder
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Degradation Product
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Report and
Interpret Results

End

Click to download full resolution via product page

Application Notes for Practitioners

Method Selection: The UPLC method is faster (4 min run time) and was developed as stability-
indicating [2]. The CE method is a greener alternative with a very rapid analysis time (1.4 min) and

has been cross-validated against HPLC, showing no significant difference in performance [3].
Critical Method Parameters: For the UPLC method, the mobile phase ratio, flow rate, and column

temperature are critical and were optimized via a Box-Behnken design [2]. For the CE method, buffer
pH and concentration, voltage, and capillary temperature are key.

Stability Insights: Alpelisib is susceptible to hydrolysis (acid/base), oxidation, and photolysis but
remains stable under thermal stress. This knowledge is critical for guiding formulation development,

packaging, and storage conditions [1].

I hope these detailed protocols and data are helpful for your research and development work. Should you

require further elaboration on any specific section, please feel free to ask.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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